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molecular formula C19H21NO6S B8559363 Methyl 5-(4-morpholinylsulfonyl)-2-[(phenylmethyl)oxy]benzoate

Methyl 5-(4-morpholinylsulfonyl)-2-[(phenylmethyl)oxy]benzoate

Cat. No. B8559363
M. Wt: 391.4 g/mol
InChI Key: SOLIFHUPLZAUPP-UHFFFAOYSA-N
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Patent
US08778939B2

Procedure details

K2CO3 (138 mg, 1.00 mmol) was added to a stirred solution of methyl 2-hydroxy-5-(4-morpholinylsulfonyl)benzoate (may be prepared as described in Description 64; 300 mg, 1.00 mmol) in acetone (20 ml), followed by the addition of (bromomethyl)benzene (170 mg, 1.00 mmol). The mixture was heated to reflux for 16 h, and then cooled to room temperature. The mixture was filtered, and the filtrate was concentrated to yield the title compound as a colourless oil. 380 mg.
Name
K2CO3
Quantity
138 mg
Type
reactant
Reaction Step One
Name
methyl 2-hydroxy-5-(4-morpholinylsulfonyl)benzoate
Quantity
300 mg
Type
reactant
Reaction Step One
Name
acetone
Quantity
20 mL
Type
solvent
Reaction Step One
Name
(bromomethyl)benzene
Quantity
170 mg
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
C([O-])([O-])=O.[K+].[K+].[OH:7][C:8]1[CH:17]=[CH:16][C:15]([S:18]([N:21]2[CH2:26][CH2:25][O:24][CH2:23][CH2:22]2)(=[O:20])=[O:19])=[CH:14][C:9]=1[C:10]([O:12][CH3:13])=[O:11].Br[CH2:28][C:29]1[CH:34]=[CH:33][CH:32]=[CH:31][CH:30]=1>CC(C)=O>[N:21]1([S:18]([C:15]2[CH:16]=[CH:17][C:8]([O:7][CH2:28][C:29]3[CH:34]=[CH:33][CH:32]=[CH:31][CH:30]=3)=[C:9]([CH:14]=2)[C:10]([O:12][CH3:13])=[O:11])(=[O:20])=[O:19])[CH2:26][CH2:25][O:24][CH2:23][CH2:22]1 |f:0.1.2|

Inputs

Step One
Name
K2CO3
Quantity
138 mg
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Name
methyl 2-hydroxy-5-(4-morpholinylsulfonyl)benzoate
Quantity
300 mg
Type
reactant
Smiles
OC1=C(C(=O)OC)C=C(C=C1)S(=O)(=O)N1CCOCC1
Name
acetone
Quantity
20 mL
Type
solvent
Smiles
CC(=O)C
Step Two
Name
(bromomethyl)benzene
Quantity
170 mg
Type
reactant
Smiles
BrCC1=CC=CC=C1

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux for 16 h
Duration
16 h
FILTRATION
Type
FILTRATION
Details
The mixture was filtered
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated

Outcomes

Product
Name
title compound
Type
product
Smiles
N1(CCOCC1)S(=O)(=O)C=1C=CC(=C(C(=O)OC)C1)OCC1=CC=CC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.